Cas no 6468-55-9 (Demethylwedelolactone)

Demethylwedelolactone Properties

Names and Identifiers

• 1,3,8,9-Tetrahydroxy-6H-benzofuro[3,2-c]chromen-6-one
• Demethylwedelolactone
• 1,3,8,9-Tetrahydroxy-6H-benzofuro-[3,2-c]chromen-6-one
• DEMETHYLWEDELOLACTONE(RG)(PLEASE CALL)
• 1,3,8,9-tetrahydroxy-[1]benzofuro[3,2-c]chromen-6-one
• Norwedelolactone
• desmethylwedelolactone
• C15H8O7
• LMPK12090041
• 9902AB
• AK120368
• AX8245784
• ST24036753
• 468D559
• 1,3,8,9-Tetrahydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 6H-Ben
• AC-34923
• DTXSID00214968
• 1,3,8,9-Tetrahydroxycoumestan
• UXN2KXV8BB
• CS-0018519
• MS-24319
• HY-N2028
• CHEBI:191036
• 1,3,8,9-TETRAHYDROXY-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
• A867843
• 1,3,8,9-TETRAHYDROXY-6H-BENZOFURO(3,2-C)CHROMEN-6-ONE
• CHEMBL2089002
• AKOS015897135
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 1,3,8,9-tetrahydroxy-
• SCHEMBL3364302
• UNII-UXN2KXV8BB
• FT-0698755
• 1,3,8,9-tetrahydroxy-[1]benzouro[3,2-c]chromen-6-one
• 6468-55-9
• ZB1880
• DA-62767
• 1,3,8,9-tetrahydroxy-(1)benzofuro(3,2-c)chromen-6-one
• DTXCID30137459
• +Expand

• MDL： MFCD09264645
• InChIKey： LUTYTNLPIUCKBJ-UHFFFAOYSA-N
• Inchi： 1S/C15H8O7/c16-5-1-9(19)13-11(2-5)22-15(20)12-6-3-7(17)8(18)4-10(6)21-14(12)13/h1-4,16-19H
• SMILES： O1C2=C([H])C(=C(C([H])=C2C2C(=O)OC3=C([H])C(=C([H])C(=C3C1=2)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 300.02700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 300.027003
• Heavy Atom Count: 22
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 120
• Molecular Weight: 300.22

Experimental Properties

• LogP: 2.51480
• PSA: 124.27000
• Refractive Index: 1.847
• Boiling Point: 531.4 ℃ at 760 mmHg
• Melting Point: 360ºC
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 275.2 °C
• Color/Form: Yellow powder
• Density: 1.827

Demethylwedelolactone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Demethylwedelolactone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%